Cas no 1376448-62-2 (N-({3-methoxy-4-[(pyridin-3-yl)methoxy]phenyl}methyl)-2-phenylethene-1-sulfonamide)

• Product Name: N-({3-methoxy-4-[(pyridin-3-yl)methoxy]phenyl}methyl)-2-phenylethene-1-sulfonamide
• CAS No: 1376448-62-2
• MF: C₂₂H₂₂N₂O₄S
• MW: 410.486084461212
• CID: 6142546
• PubChem ID: 37524653
• Update Time: 2024-01-13

N-({3-methoxy-4-[(pyridin-3-yl)methoxy]phenyl}methyl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z401462800
• 1376448-62-2
• EN300-26591912
• N-({3-methoxy-4-[(pyridin-3-yl)methoxy]phenyl}methyl)-2-phenylethene-1-sulfonamide

• Inchi： 1S/C22H22N2O4S/c1-27-22-14-19(9-10-21(22)28-17-20-8-5-12-23-15-20)16-24-29(25,26)13-11-18-6-3-2-4-7-18/h2-15,24H,16-17H2,1H3/b13-11+
• InChI Key： KPURAHUVKCXJIV-ACCUITESSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC1C=CC(=C(C=1)OC)OCC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 410.13002836g/mol
• Monoisotopic Mass: 410.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85.9Ų